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Compound of Interest

Dihydridotetrakis(triphenylphosphine
Compound Name: .
)ruthenium(ll)

Cat. No.: B106754

For Researchers, Scientists, and Drug Development Professionals

Dihydridotetrakis(triphenylphosphine)ruthenium(ll), denoted as RuHz(PPhs)a4, is a versatile and
efficient homogeneous catalyst widely employed in fine chemical synthesis. Its catalytic activity
extends to a variety of organic transformations, including hydrogenation, isomerization, carbon-
carbon bond formation, and amidation reactions. This document provides detailed application
notes, experimental protocols, and mechanistic insights for key reactions catalyzed by
RuH2(PPhs)a.

Transfer Hydrogenation of Carbonyls

Application Note:
RuH2z(PPhs)a is a highly effective catalyst for the transfer hydrogenation of ketones and aldehydes
to their corresponding alcohols.[1] This method offers a safer and more convenient alternative to

using high-pressure hydrogen gas, employing hydrogen donors like isopropanol. The reaction
proceeds under neutral and mild conditions, demonstrating broad functional group tolerance.

Quantitative Data:
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Experimental Protocol: Transfer Hydrogenation of Acetophenone

» To areaction vessel, add dihydridotetrakis(triphenylphosphine)ruthenium(ll) (0.01 mmol, 1
mol%).

e Add potassium hydroxide (KOH) (0.02 mmol, 2 mol%).

e Add acetophenone (1.0 mmol).

e Add isopropanol (5 mL) as the hydrogen donor and solvent.

e The reaction mixture is stirred at 80°C under an inert atmosphere (e.g., nitrogen or argon).

» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

e Upon completion, the reaction mixture is cooled to room temperature.
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e The solvent is removed under reduced pressure.

e The residue is purified by column chromatography on silica gel to afford 1-phenylethanol.

Catalytic Cycle for Transfer Hydrogenation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fithess of this product for every
specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential Hastt

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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